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Compound of Interest

Compound Name: TC-G-1008

Cat. No.: B611246 Get Quote

Essential Safety and Handling Guide for TC-G-
1008
FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS. This document provides critical safety and logistical information for the

handling, storage, and disposal of TC-G-1008. Adherence to these guidelines is essential to

ensure a safe laboratory environment.

TC-G-1008 is a potent and selective agonist of the G-protein coupled receptor 39 (GPR39).[1]

[2][3] As with any active small molecule, proper handling and safety precautions are

paramount. The following information has been compiled to provide clear, procedural guidance

for laboratory personnel.

Personal Protective Equipment (PPE)
Standard laboratory personal protective equipment should be worn at all times when handling

TC-G-1008. The specific PPE required is outlined in the table below.
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Equipment Specification Purpose

Eye Protection
Safety glasses with side

shields or goggles

Protects eyes from splashes or

dust.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)
Prevents skin contact.

Body Protection Laboratory coat
Protects skin and clothing from

contamination.

Respiratory Protection

Use in a well-ventilated area. A

respirator may be required for

bulk quantities or when

generating dust.

Minimizes inhalation of the

compound.

Operational Plans: Handling and Storage
Proper handling and storage are crucial to maintain the integrity of TC-G-1008 and to ensure

the safety of laboratory personnel.

Handling
Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

workspace by ensuring it is clean and uncluttered.

Weighing and Aliquoting: Whenever possible, handle the solid form of TC-G-1008 in a

chemical fume hood to minimize inhalation exposure. Use appropriate tools for weighing and

transferring the compound.

Solution Preparation: TC-G-1008 is soluble in DMSO.[1][3][4] When preparing solutions, add

the solvent to the vial containing the compound slowly to avoid splashing. Cap the vial

securely and vortex or sonicate as needed to ensure complete dissolution.

Spill Management: In the event of a spill, isolate the area. For small spills of the solid,

carefully sweep up the material, avoiding dust generation, and place it in a sealed container

for disposal. For liquid spills, absorb with an inert material and place in a sealed container for
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disposal. Clean the spill area thoroughly with an appropriate solvent and then with soap and

water.

Storage
Proper storage conditions are essential for maintaining the stability and efficacy of TC-G-1008.

Form Storage Temperature Duration

Solid (Powder) -20°C Up to 3 years

In Solvent (e.g., DMSO) -80°C Up to 1 year

Data compiled from multiple supplier recommendations. Always refer to the manufacturer's

specific instructions.

Disposal Plan
All waste containing TC-G-1008 must be disposed of in accordance with local, state, and

federal regulations for chemical waste.

Waste Collection: Collect all solid and liquid waste containing TC-G-1008 in clearly labeled,

sealed containers. This includes contaminated PPE, weighing papers, and pipette tips.

Waste Segregation: Do not mix TC-G-1008 waste with other incompatible waste streams.

Disposal Procedure: Contact your institution's Environmental Health and Safety (EHS) office

to arrange for proper disposal of the chemical waste. Do not dispose of TC-G-1008 down the

drain or in the regular trash.

Experimental Workflow for Handling TC-G-1008
The following diagram illustrates the standard workflow for handling TC-G-1008 in a laboratory

setting, from receipt of the compound to the disposal of waste.
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Caption: Standard Laboratory Workflow for Handling TC-G-1008.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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